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Compound of Interest

Compound Name: C.I. Disperse orange 73

Cat. No.: B1345962 Get Quote

Authoritative, procedural guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of C.I. Disperse Orange 73.

This document provides a comprehensive, step-by-step protocol for the proper disposal of C.I.
Disperse Orange 73, an azo dye commonly used in laboratory settings. Adherence to these

procedures is critical for ensuring personnel safety, environmental protection, and regulatory

compliance.

Immediate Safety and Handling Precautions
C.I. Disperse Orange 73 is a reddish-brown powder that is insoluble in water but soluble in

organic solvents such as acetone and ethanol[1]. It may cause skin and eye irritation[1]. Before

handling, it is imperative to consult the Safety Data Sheet (SDS) and be fully aware of the

potential hazards.

Personal Protective Equipment (PPE):

Proper PPE is mandatory when handling C.I. Disperse Orange 73 in any form (powder or

solution). This includes:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat to protect clothing and skin.
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Respiratory Protection: When handling the powder and if there is a risk of aerosolization, a

NIOSH-approved respirator (e.g., N95) is recommended.

All handling of the powdered dye should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure.

Quantitative Data Summary
The following table summarizes key quantitative information for C.I. Disperse Orange 73.

Property Data Citation(s)

Chemical Formula C₂₄H₂₁N₅O₄

Molecular Weight 443.45 g/mol

CAS Number 40690-89-9, 79300-11-1

Appearance
Orange to reddish-brown

powder/grain
[1][2]

Solubility
Insoluble in water; Soluble in

acetone, ethanol, and DMSO.
[1][3]

Light Fastness 6 (on a scale of 1-8) [4]

Washing Fastness 4-5 (on a scale of 1-5)

Environmental Fate
Expected to be persistent in

soil, sediment, and water.
[5]

Bioaccumulation
Low potential to accumulate in

the lipid tissues of organisms.
[5]

Step-by-Step Disposal Protocol
The primary and most critical rule for the disposal of C.I. Disperse Orange 73 is to treat all

waste as hazardous and to adhere strictly to local, state, and federal regulations. On-site

chemical treatment of azo dyes can be complex and may generate other hazardous

byproducts; therefore, it is not recommended for a standard laboratory setting. The safest
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approach is meticulous waste segregation and disposal via a licensed environmental waste

management company.

Step 1: Waste Segregation and Collection
Proper segregation at the point of generation is the most crucial step. Use designated, clearly

labeled hazardous waste containers.

Solid Waste:

Collect all unused or expired C.I. Disperse Orange 73 powder, contaminated gloves,

weigh boats, paper towels, and other solid materials in a dedicated, sealed, and clearly

labeled hazardous waste container.

The label should read: "Hazardous Waste: C.I. Disperse Orange 73 (Solid)" and include

the CAS number.

Liquid Waste:

Non-halogenated Organic Solvents: Collect solutions of C.I. Disperse Orange 73 in

solvents like acetone or ethanol in a designated "Non-Halogenated Hazardous Waste"

container.

Aqueous Solutions: Although sparingly soluble, any aqueous waste or rinse water should

be collected as hazardous aqueous waste. Do not dispose of it down the drain.

All liquid waste containers must be kept closed when not in use and stored in a secondary

containment tray.

Step 2: Decontamination of Laboratory Equipment
All non-disposable equipment, such as glassware and magnetic stir bars, must be thoroughly

decontaminated after use.

Initial Rinse: Rinse the equipment with a suitable organic solvent (e.g., acetone or ethanol) in

which the dye is soluble. Collect this rinse solvent as hazardous liquid waste.

Wash: Wash the equipment with soap and water.
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Final Rinse: Rinse with deionized water.

Drying: Allow the equipment to dry completely before reuse.

Step 3: Managing Spills
In the event of a spill, immediate and appropriate action is necessary.

For Powder Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid

creating dust.

Carefully sweep the material into a designated hazardous waste container.

Decontaminate the area with a damp cloth, and dispose of the cloth as solid hazardous

waste.

For Liquid Spills:

Contain the spill using absorbent pads or other appropriate materials.

Absorb the liquid and place the used absorbent materials into the solid hazardous waste

container.

Decontaminate the area with a suitable solvent, followed by soap and water. Dispose of all

cleaning materials as hazardous waste.

Step 4: Final Disposal
Arrange for the pickup and disposal of all C.I. Disperse Orange 73 waste through your

institution's Environmental Health and Safety (EHS) office or a certified hazardous waste

disposal contractor. Ensure all containers are properly labeled and sealed before removal.

Experimental Protocols and Methodologies
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While in-lab degradation of C.I. Disperse Orange 73 is not recommended, advanced oxidation

processes (AOPs) are cited in the literature for the industrial treatment of azo dye effluents.

These methods, such as the Fenton process and electrochemical oxidation, are highly effective

but require specialized equipment and expertise.

Fenton Process: This method utilizes ferrous ions (Fe²⁺) and hydrogen peroxide (H₂O₂) to

generate highly reactive hydroxyl radicals (•OH), which can break down the azo dye

structure.

Electrochemical Oxidation: This technique involves the use of an electric current to generate

oxidizing species at an anode, leading to the degradation of the dye molecules[6].

These protocols are provided for informational purposes to illustrate the chemical principles of

azo dye degradation and are not intended as a guide for routine laboratory disposal.

Mandatory Visualizations
Disposal Workflow for C.I. Disperse Orange 73
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Caption: Workflow for the safe disposal of C.I. Disperse Orange 73 waste.

Logical Relationship of Safety and Disposal
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Caption: Interrelationship of safety protocols and disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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